Cas no 898425-85-9 (5-bromo-N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide)

• Product Name: 5-bromo-N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide
• CAS No: 898425-85-9
• MF: C₁₃H₁₈BrNO₄S
• MW: 364.255321979523
• CID: 6614227
• PubChem ID: 18573628
• Update Time: 2025-06-24

5-bromo-N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide
• 898425-85-9
• 5-bromo-N-butyl-N-(1,1-dioxothiolan-3-yl)furan-2-carboxamide
• F2545-0316
• SMR000811046
• MLS001234897
• CHEMBL1317565
• 5-bromo-N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)furan-2-carboxamide
• HMS3007I05
• AKOS008996520

• Inchi： 1S/C13H18BrNO4S/c1-2-3-7-15(10-6-8-20(17,18)9-10)13(16)11-4-5-12(14)19-11/h4-5,10H,2-3,6-9H2,1H3
• InChI Key： WZIDKBOMCKJBMR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N(CCCC)C2CCS(C2)(=O)=O)=O)O1

Computed Properties

• Exact Mass: 363.01399g/mol
• Monoisotopic Mass: 363.01399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76Ų

Additional information on 5-bromo-N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide

Introduction to 5-Bromo-N-Butyl-N-(1,1-Dioxo-1λ⁶-Thiolan-3-yl)furan-2-carboxamide (CAS No. 898425-85-9)

5-Bromo-N-butyl-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)furan-2-carboxamide, with the CAS number 898425-85-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in medicinal chemistry. This compound belongs to the class of furan derivatives and is characterized by the presence of a bromine atom, a butyl group, and a dioxothiolane moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for researchers in various fields.

The chemical structure of 5-bromo-N-butyl-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)furan-2-carboxamide can be represented as follows: C₁₄H₁₇BrNO₄S. The bromine atom at the 5-position of the furan ring provides an electrophilic site that can participate in various chemical reactions, while the butyl group and the dioxothiolane moiety contribute to the overall hydrophobicity and stability of the molecule. These structural features make it a versatile scaffold for the design and synthesis of new bioactive compounds.

In the realm of medicinal chemistry, 5-bromo-N-butyl-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)furan-2-carboxamide has been explored for its potential therapeutic applications. Recent studies have highlighted its activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes implicated in cancer progression and other proliferative disorders.

Beyond its enzymatic inhibition properties, 5-bromo-N-butyl-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)furan-2-carboxamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This suggests that it may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-bromo-N-butyl-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)furan-2-carboxamide have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that it has favorable oral bioavailability and metabolic stability, which are crucial factors for successful drug development. Additionally, toxicity studies have shown that it exhibits low cytotoxicity at therapeutic concentrations, further supporting its potential as a safe and effective therapeutic agent.

In the context of drug discovery, 5-bromo-N-butyl-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)furan-2-carboxamide serves as a valuable starting point for structure-based drug design. Its unique chemical structure allows for the introduction of various functional groups to optimize its biological activity and pharmacological properties. For example, modifications to the butyl group or the dioxothiolane moiety can enhance its binding affinity to specific targets or improve its solubility and permeability.

Clinical trials are currently underway to further investigate the therapeutic potential of 5-bromo-N-butyl-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)furan-2-carboxamide. Early-phase trials have shown promising results in terms of safety and efficacy, paving the way for more advanced studies. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects associated with long-term use.

In conclusion, 5-bromo-N-butyl-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)furan-2-carboxamide (CAS No. 898425-85-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.